![molecular formula C13H16N2 B144872 4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole CAS No. 135347-92-1](/img/structure/B144872.png)
4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole
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Overview
Description
4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole (DPTPB) is a heterocyclic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is not fully understood, but it is believed to act as an agonist of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including calcium signaling, oxidative stress, and apoptosis. Activation of the sigma-1 receptor by this compound has been shown to modulate these cellular processes, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including neuroprotection, anti-cancer activity, and antidepressant activity. This compound has been shown to protect neurons from oxidative stress and apoptosis by activating the sigma-1 receptor. This compound has also been shown to inhibit the growth of cancer cells in vitro by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to increase the levels of serotonin and dopamine in the brain, leading to its potential as an antidepressant.
Advantages and Limitations for Lab Experiments
4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has several advantages for lab experiments, including its potential as a neuroprotective agent, anti-cancer agent, and antidepressant. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for research on 4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole, including its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and depression. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to determine its potential as a drug candidate.
In conclusion, this compound is a heterocyclic compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole is synthesized using various methods, including the reaction of 2,3-diaminopyridine with 2-methyl-1,2,3,4-tetrahydroquinoline in the presence of a catalyst. Another method involves the reaction of 2,3-diaminopyridine with 2-methyl-1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst. Both methods produce this compound with a yield of around 50%.
Scientific Research Applications
4,9-Dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. This compound has also been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and apoptosis. Additionally, this compound has been studied for its potential as an antidepressant, as it has been shown to increase the levels of serotonin and dopamine in the brain.
properties
CAS RN |
135347-92-1 |
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Molecular Formula |
C13H16N2 |
Molecular Weight |
200.28 g/mol |
IUPAC Name |
4,9-dimethyl-1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole |
InChI |
InChI=1S/C13H16N2/c1-9-5-3-7-11-12(9)15-8-4-6-10(2)13(15)14-11/h3,5,7,10H,4,6,8H2,1-2H3 |
InChI Key |
IGFXIIJRDFXFST-UHFFFAOYSA-N |
SMILES |
CC1CCCN2C1=NC3=CC=CC(=C32)C |
Canonical SMILES |
CC1CCCN2C1=NC3=CC=CC(=C32)C |
synonyms |
Pyrido[1,2-a]benzimidazole, 1,2,3,4-tetrahydro-4,9-dimethyl- (9CI) |
Origin of Product |
United States |
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